Stable bis(silyl)nickel complexes with o-carboranyl unit: a facile double silylation of alkynes and alkenes

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A806457A

Abstract

The reaction of o-bis(dimethylsilyl)carborane with Ni(PEt3)4 in pentane affords the reactive intermediate,[o-(SiMe2)2C2B10H10]Ni(PEt3)2 2; the facile double silylation of alkynes catalyzed by 2 is reported.

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